N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide

• IUPAC Name: N-[1-[4-(4-fluorophenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]benzenesulfonamide
• InChI: InChI=1S/C23H26FN3O2S2/c1-18(25-31(28,29)21-6-3-2-4-7-21)23(22-8-5-17-30-22)27-15-13-26(14-16-27)20-11-9-19(24)10-12-20/h2-12,17-18,23,25H,13-16H2,1H3
• InChI Key: ZSCYGTCCYZXPGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)C3=CC=C(C=C3)F)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C23H26FN3O2S2
• Molecular Weight: 459.6 g/mol

Description

N-(1-(4-(4-fluorophenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H26FN3O2S2 and its molecular weight is 459.6. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibitors

A study by Congiu et al. (2015) synthesized a series of benzenesulfonamide derivatives incorporating ureido moieties with a 4-N-substituted piperazine fragment. These compounds were tested as inhibitors of human carbonic anhydrase (hCA) isoforms, including hCA I, II, IX, and XII, which are associated with various pharmacological applications, including antitumor activity. The compounds showed low nanomolar inhibitory activity against all four isoforms, indicating their potential for diverse pharmacological applications, particularly in cancer therapy Congiu, Onnis, Deplano, Balboni, Dedeoğlu, & Supuran, 2015.

Antimicrobial Activity

Mishra and Chundawat (2019) synthesized derivatives of 1-(benzo[b]thiophen-4-yl)-4-(2-(oxo, hydroxy, and fluoro)-2-phenylethyl) piperazine and evaluated their antimicrobial activity. One of the compounds showed potent activity against the gram-negative bacterial strain P. aeruginosa, indicating the potential of these compounds as antimicrobial agents Mishra & Chundawat, 2019.

Anticonvulsant and Neuroprotective Properties

Mishra et al. (2017) reported on benzenesulfonamide derivatives acting as carbonic anhydrase inhibitors with potential anticonvulsant properties. Some derivatives were evaluated for their anticonvulsant activity and showed effective seizure protection in animal models, indicating their potential use in treating epilepsy Mishra, Kumari, Angeli, Monti, Buonanno, Tiwari, & Supuran, 2017.

Enzyme Inhibition for Disease Management

Nabih Lolak et al. (2020) explored benzenesulfonamides incorporating 1,3,5-triazine motifs for their antioxidant and enzyme inhibitory profile. These compounds were investigated as inhibitors of acetylcholinesterase, butyrylcholinesterase, and tyrosinase, associated with Alzheimer's, Parkinson's, and pigmentation disorders. Some compounds showed significant inhibitory potency, highlighting their therapeutic potential Lolak, Boğa, Tuneğ, Karakoc, Akocak, & Supuran, 2020.